(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone

• IUPAC Name: [3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl]-(2-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C16H16ClN3O2S/c1-23-14-5-3-2-4-13(14)15(21)20-7-6-12(10-20)22-16-18-8-11(17)9-19-16/h2-5,8-9,12H,6-7,10H2,1H3
• InChI Key: ORBCKUJOOFDJBI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)N2CCC(C2)OC3=NC=C(C=N3)Cl
• Molecular Formula: C16H16ClN3O2S
• Molecular Weight: 349.8 g/mol

Description

(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone is a chemical compound with potential applications in scientific research. This compound is a synthetic small molecule that has been developed as a research tool for investigating the biological mechanisms of various diseases. In

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing and characterizing compounds related to (3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(2-(methylthio)phenyl)methanone. For instance, Min Wang et al. (2017) described the synthesis of a potential PET agent for imaging LRRK2 enzyme in Parkinson's disease, highlighting the compound's relevance in neurological research and its synthesis from related chemical precursors. Similarly, C. Ding and R. Silverman (1993) investigated the transformation of heterocyclic reversible monoamine oxidase-B inactivators into irreversible inactivators, underscoring the chemical's role in developing neurological disorder treatments (Wang et al., 2017) (Ding & Silverman, 1993).

Antimicrobial and Anticancer Properties

A. Hossan et al. (2012) synthesized pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating good antibacterial and antifungal activities. This research suggests the compound's potential in developing new antimicrobial agents, which could lead to treatments for various infections (Hossan et al., 2012).

Formulation and Drug Delivery

Lori Burton et al. (2012) worked on developing a precipitation-resistant solution formulation to increase the in vivo exposure of a poorly water-soluble compound, illustrating the compound's significance in pharmacokinetics and drug formulation to enhance the bioavailability of medications (Burton et al., 2012).

Molecular Structure Analysis

The molecular and crystal structure analysis of related compounds provides insights into their chemical properties and potential applications in materials science. For example, B. Lakshminarayana et al. (2009) conducted a structural analysis of a related compound, highlighting its potential in the development of new materials with specific optical or electronic properties (Lakshminarayana et al., 2009).